Cas no 89886-30-6 (3,4-DCQA)

3,4-DCQA Properties

Names and Identifiers

• 3,4-DCQA
• 3,4-diCQA
• 3,4-di-O-caffeoyl quinic acid
• 3,4-di-O-caffeoyl-L-quinic acid
• 3,4-di-O-caffeoylquinic acid
• 3,4-di-O-caffeoyl-quinic acid
• 3,4-di-trans-caffeoylquinic acid
• 3,4-O-dicaffeyoylquinic acid
• 4,5-diCQA
• 4,5-di-CQA
• 4,5-di-O-(E)-caffeoylquinic acid
• 4,5-di-O-caffeoyl quinic acid
• 4,5-Di-O-caffeoylquinic acid, >=85% (LC/MS-ELSD)
• CCG-269823
• ACon1_000313
• CS-3771
• UNII-E57A0DKE0B
• NSC-649410
• HY-N0058
• Isochlorogenic acid b
• Isochlorogenic acid C(4,5')
• (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxy-cyclohexanecarboxylic acid
• AC-6052
• Q27276885
• (1R,3R,4S,5R)-3,4-bis(3-(3,4-dihydroxyphenyl)acryloyloxy)-1,5-dihydroxycyclohexanecarboxylic acid
• 1ST15169
• 3,4-di-O-caffeoylquinicacid
• Isochlorogenic acid C(4,5)
• Isochlorogenic acid C
• (1R,3R,4S,5R)-3,4-Bis((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,5-dihydroxycyclohexanecarboxylicacid
• 4,5-Dicaffeoylquinic acid
• 4,5-DCQA
• 3,4-Di-O-Caffeoylquinic acid
• SCHEMBL15396049
• NCGC00180681-01
• NCGC00180681-02
• (1R,3R,4S,5R)-3,4-Bis((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,5-dihydroxycyclohexanecarboxylic acid
• AKOS025402182
• CHEMBL177126
• BDBM50056908
• 4,5-Bis(3,4-dihydroxycinnamoyl)quinic acid
• Q-100399
• CHEBI:141136
• NCGC00180681-03
• (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylic acid
• E57A0DKE0B
• 89886-30-6
• 14534-61-3
• Cyclohexanecarboxylic acid,3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-,(1R,3R,4S,5R)-
• 4,5-Dicaffeoylquinic acids
• (1R,3R,4S,5R)-3,4-Bis-[(E)-3-(3,4-dihydroxy-phenyl)-acryloyloxy]-1,5-dihydroxy-cyclohexanecarboxylic acid
• 4,5-Di-O-caffeoylquinic acid
• isochlorogenic-acid-c
• MFCD10566623
• (4S,1R,3R,5R)-3,4-Bis[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexanecarboxylic acid
• 57378-72-0
• Cyclohexanecarboxylic acid, 3,4-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,5-dihydroxy-, (1R,3R,4S,5R)-
• methyl-3,5-di-O-caffeoylquinate
• 3,4-Bis[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexanecarboxylic acid
• s9034
• AS-74958
• (1R,3R,4S,5R)-3,4-bis({[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-1,5-dihydroxycyclohexane-1-carboxylic acid
• Isochlorogenic acid b
• (-)-4,5-Dicaffeoyl quinic acid
• Isochlorogenic acid B
• 4,5-Dicaffeoylquinic acid (CAS)
• sochlorogenic acid c
• 3,4-Dicaffeoylquinic acid (CAS)
• 3,4-di-O-Caffeoylquinic acid
• 4,5-Di-O-trans-caffeoyl quinic acid
• 3,4-Dicaffeoylquinic acid
• 3,4-Di-O-caffeoylquinic acid
• +Expand

• InChIKey： UFCLZKMFXSILNL-RVXRWRFUSA-N
• Inchi： InChI=1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23+,25-/m1/s1
• SMILES： C1=CC(=C(C=C1/C=C/C(=O)O[C@@H]2C[C@](C[C@H]([C@@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)O)(C(=O)O)O)O)O

Computed Properties

• Exact Mass: 516.12677620g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 516.12677620g/mol
• Heavy Atom Count: 37
• Complexity: 887
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 211Ų